Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
-
- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Bog Ki Hong,In Su Lee,Dong Mok Shin,Young Keun Chung Chem. Commun., 2004, 936-937
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Mauro Niso,Maria Laura Pati,Francesco Berardi,Carmen Abate RSC Adv., 2016,6, 88508-88518
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Rashi Halder,Kangkan Halder,Priyanka Sharma,Gaurav Garg,Shantanu Sengupta Mol. BioSyst., 2010,6, 2439-2447
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Habibun Nabi Muhammad Ekramul Mahmud,Rosiyah binti Yahya RSC Adv., 2016,6, 14778-14791
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J. Areephong,J. W. Kramer,H. A. Sprafke Polym. Chem., 2016,7, 370-374
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I. Nakase,T. Takatani-Nakase,I. Fujii,S. Futaki Chem. Commun., 2017,53, 317-320
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I. Camps,M. Borlaf,M. T. Colomer,R. Moreno,L. Duta,C. Nita,A. Perez del Pino,C. Logofatu,R. Serna RSC Adv., 2017,7, 37643-37653
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Xiao-Yan Lin,Li-Ming Zhao,Dao-Hua Wang,Yu-Kang Wang,Min Li,Hao-Hong Li,Zhi-Rong Chen Inorg. Chem. Front., 2018,5, 189-199
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